Cas no 2228226-22-8 (3-5-(4-methylphenyl)furan-2-ylpropane-1-thiol)

• Product Name: 3-5-(4-methylphenyl)furan-2-ylpropane-1-thiol
• CAS No: 2228226-22-8
• MF: C₁₄H₁₆OS
• MW: 232.341242790222
• CID: 5902316
• PubChem ID: 165707282
• Update Time: 2025-10-29

3-5-(4-methylphenyl)furan-2-ylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-5-(4-methylphenyl)furan-2-ylpropane-1-thiol
• 2228226-22-8
• 3-[5-(4-methylphenyl)furan-2-yl]propane-1-thiol
• EN300-1751118

• Inchi： 1S/C14H16OS/c1-11-4-6-12(7-5-11)14-9-8-13(15-14)3-2-10-16/h4-9,16H,2-3,10H2,1H3
• InChI Key： JRAUBKXVMAIMLI-UHFFFAOYSA-N
• SMILES： SCCCC1=CC=C(C2C=CC(C)=CC=2)O1

Computed Properties

• Exact Mass: 232.09218630g/mol
• Monoisotopic Mass: 232.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 14.1Ų

Additional information on 3-5-(4-methylphenyl)furan-2-ylpropane-1-thiol

Professional Introduction to Compound with CAS No. 2228226-22-8 and Product Name: 3-5-(4-methylphenyl)furan-2-ylpropane-1-thiol

The compound with the CAS number 2228226-22-8 and the product name 3-5-(4-methylphenyl)furan-2-ylpropane-1-thiol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of a furan ring fused with a 4-methylphenyl group, coupled with a propane-1-thiol moiety, endows this compound with distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. Among these, furan derivatives have emerged as particularly promising scaffolds for the design of novel therapeutic agents. The compound in question, 3-5-(4-methylphenyl)furan-2-ylpropane-1-thiol, is no exception. Its molecular structure suggests potential interactions with biological targets that could lead to innovative treatments for various diseases.

The 4-methylphenyl group in the molecule contributes to its lipophilicity, which is often a critical factor in drug absorption and distribution. Additionally, the thiol (-SH) functional group is known for its ability to form disulfide bonds, which play a crucial role in many biological processes. This feature makes the compound of interest a compelling candidate for further investigation in areas such as redox biology and enzyme inhibition.

Recent studies have highlighted the importance of furan derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of atoms in 3-5-(4-methylphenyl)furan-2-ylpropane-1-thiol may contribute to its unique pharmacological properties, making it a potential lead compound for drug discovery efforts.

One of the most exciting aspects of this compound is its potential as a precursor for more complex molecules. By leveraging synthetic strategies that build upon its core structure, researchers can explore derivatives with enhanced or modified biological activities. This approach aligns well with current trends in drug development, where structural diversity is key to identifying compounds with optimal therapeutic profiles.

The synthesis of 3-5-(4-methylphenyl)furan-2-ylpropane-1-thiol presents an intriguing challenge due to the need to carefully control reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, may be employed to construct the desired framework efficiently. These methods not only improve scalability but also allow for greater precision in modifying specific regions of the molecule.

In conclusion, the compound with CAS number 2228226-22-8 and product name 3-5-(4-methylphenyl)furan-2-ylpropane-1-thiol represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive subject for future studies aimed at developing novel therapeutic agents. As our understanding of chemical biology continues to evolve, compounds like this one will play an increasingly important role in advancing medical science.